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Compound of Interest

Compound Name: 4-Ethyl-5-methylnonane

Cat. No.: B14066610

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethyl-5-methylnonane is a saturated, branched-chain alkane. As a hydrocarbon, its
physicochemical properties are primarily determined by its molecular structure, specifically its
carbon chain length and the nature of its branching. This document provides a concise
technical summary of its core molecular properties. Given its nature as a simple alkane, it is not
associated with biological signaling pathways or complex experimental protocols typical of
pharmacologically active agents.

Molecular Formula and Structure

The chemical name 4-ethyl-5-methylnonane defines its structure. The parent chain is a
"nonane,"” indicating nine carbon atoms. An ethyl group (-C2H5) is attached to the fourth
carbon, and a methyl group (-CH3) is attached to the fifth carbon. This arrangement results in a
specific branched structure, which influences its physical properties.

The molecular formula for 4-ethyl-5-methylnonane is C12H26[1][2][3][4].

Quantitative Molecular Data

The fundamental quantitative data for 4-ethyl-5-methylnonane are summarized below.
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Property Value Reference
Molecular Formula C12H26 [1112113114]
Molecular Weight 170.33 g/mol [11[31[5]
CAS Registry Number 1632-71-9 [11[2]

Experimental Protocols

Specific, complex experimental protocols for 4-ethyl-5-methylnonane are not typically
published in whitepapers as it is a simple hydrocarbon without significant biological activity.
However, standard analytical chemistry techniques are used for its characterization and
quantification:

e Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for
identifying and quantifying 4-ethyl-5-methylnonane in a mixture. The NIST WebBook notes
the availability of mass spectrometry data for this compound][2].

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the precise structure, showing the connectivity of all atoms in the molecule.

» Kovats Retention Index: Experimental values for its retention index in gas chromatography
are available, which aid in its identification on various column types|[3].

Logical Structure Visualization

As 4-ethyl-5-methylnonane is not involved in biological signaling, a pathway diagram is not
applicable. The following diagram illustrates the compound's two-dimensional chemical
structure, which is the fundamental logical relationship of its constituent atoms.

Caption: 2D chemical structure of 4-Ethyl-5-methylnonane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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